2-{5-[(3-fluorobenzyl)thio]-4-methyl-4H-1,2,4-triazol-3-yl}pyridine

• IUPAC Name: 2-[5-[(3-fluorophenyl)methylsulfanyl]-4-methyl-1,2,4-triazol-3-yl]pyridine
• InChI: InChI=1S/C15H13FN4S/c1-20-14(13-7-2-3-8-17-13)18-19-15(20)21-10-11-5-4-6-12(16)9-11/h2-9H,10H2,1H3
• InChI Key: VARNRLFBCQJRPI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC2=CC(=CC=C2)F)C3=CC=CC=N3
• Molecular Formula: C15H13FN4S
• Molecular Weight: 300.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves multistep chemical reactions, typically starting from basic heterocyclic scaffolds. For instance, Jin-Xia Mu et al. (2015) describe the synthesis of a related compound involving single-crystal X-ray structure determination and elemental analyses, highlighting the importance of Density Functional Theory (DFT) calculations in optimizing the synthesis process (Jin-Xia Mu et al., 2015).

Molecular Structure Analysis

The molecular structure of compounds in this class is often elucidated using single-crystal X-ray diffraction, as demonstrated by Jin-Xia Mu et al. (2015), who provided detailed crystallographic parameters for their synthesized compound. Such analyses are crucial for understanding the 3D arrangement of atoms within the molecule and for planning further chemical modifications (Jin-Xia Mu et al., 2015).

Chemical Reactions and Properties

Compounds containing the triazole and pyridine moieties are known for their reactivity towards various chemical agents. Research often focuses on their potential to undergo nucleophilic substitution reactions, cycloadditions, and their behavior in the presence of metals. For example, the reactivity of triazolopyridine compounds with electrophiles and nucleophiles can be used to further functionalize the molecule or to form metal complexes with potential catalytic activities.

Physical Properties Analysis

The physical properties, such as melting point, boiling point, solubility, and crystal structure, provide insight into the compound's behavior in different environments. These properties are essential for determining the compound's applicability in various chemical processes and formulations. The crystallographic analysis, as discussed by Jin-Xia Mu et al. (2015), offers a foundation for understanding the solid-state characteristics of these compounds (Jin-Xia Mu et al., 2015).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, reactivity towards different classes of reagents, and stability under various conditions, are pivotal for the compound's applications in chemical syntheses and potential biological activities. Studies such as those by Jin-Xia Mu et al. (2015) contribute to a deeper understanding of these aspects through experimental and theoretical approaches (Jin-Xia Mu et al., 2015).

Scientific Research Applications

Antimicrobial Activities

Compounds derived from the structural framework of 1,2,4-triazoles, similar to the specified chemical, have been synthesized and evaluated for their antimicrobial properties. These compounds, obtained through reactions involving isonicotinic acid hydrazide and other chemical reactions, have shown good to moderate activity against a range of microbial strains. The antimicrobial study suggests that such compounds, through their structural variations, could potentially serve as bases for developing new antimicrobial agents (Bayrak et al., 2009).

Corrosion Inhibition

Schiff’s bases derived from pyridyl substituted triazoles have demonstrated effectiveness as corrosion inhibitors for mild steel in hydrochloric acid solutions. These compounds adhere to the surface of the metal, reducing its corrosion rate significantly. The inhibition performance was notably high for certain derivatives, highlighting their potential in corrosion protection applications (Ansari et al., 2014).

Antifungal Activity

The synthesis and structural determination of specific triazole compounds have shown moderate antifungal activity against various fungi. This includes compounds with substitutions that enhance their bioactivity, pointing towards the potential of such molecules in antifungal drug development (Mu et al., 2015).

Photophysical and Electrochemical Properties

Research into the modification of the electronic and photophysical properties of iridium(III) complexes through the incorporation of triazole-pyridine ligands has revealed potential applications in light-emitting devices and solar energy conversion. These studies provide insights into how structural variations can influence the efficiency and color properties of the emitted light, opening pathways for the development of new materials for organic light-emitting diodes (OLEDs) and photovoltaic devices (Shang et al., 2015).

Safety and Hazards

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